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Compound of Interest

Compound Name: Brown 1

Cat. No.: B1169941 Get Quote

An in-depth analysis of "Brown 1" necessitates a clear distinction between several compounds

that share this name, as their chemical properties, applications, and associated safety

protocols differ significantly. This guide focuses on "Basic Brown 1," a biological stain, while

also acknowledging other substances such as "Disperse Brown 1," a textile dye, to prevent

confusion and ensure accurate handling procedures are followed.

Section 1: Chemical and Physical Properties
A comprehensive understanding of the physical and chemical properties of Basic Brown 1 is

fundamental for its safe handling and use in a laboratory setting. This data is crucial for risk

assessment and the implementation of appropriate safety measures.
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Property Value Reference

Chemical Formula C18H18N8 [1]

Molecular Weight 346.39 g/mol [1]

CAS Number 1052-36-6 / 8052-76-4 [1]

Appearance Brown Powder [1]

Odor Odorless [1]

Melting Point 248°C (literature value) [2]

Boiling Point 203°C (literature value) [2]

Solubility Slightly water soluble [2]

Chemical Stability
Stable under normal

temperatures and pressures
[1]

Section 2: Toxicological Data and Hazard
Identification
Basic Brown 1 presents several health hazards that necessitate careful handling. The primary

routes of exposure are inhalation, ingestion, and skin or eye contact.[3]
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Hazard Type Description Reference

Acute Oral Toxicity

Harmful if swallowed. May

cause gastrointestinal irritation

with symptoms such as

nausea, vomiting, and

diarrhea.[1]

[1]

Skin Irritation

Causes skin irritation.[2]

Prolonged or repeated contact

may lead to dermatitis.[1][3]

[1][2][3]

Eye Irritation

Causes serious eye damage.

[2] Dust may cause irritation

and inflammation.[1] Contact

can result in burns and

permanent injury.[3]

[1][2][3]

Inhalation

May cause irritation of the

respiratory tract.[1][3] Severe

exposure may lead to

pulmonary edema.[3]

[1][3]

Mutagenicity
Mutagenicity data has been

reported.[1]
[1]

Carcinogenicity

Not listed as a carcinogen by

ACGIH, IARC, NIOSH, NTP, or

OSHA.[1]

[1]

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects.[2]
[2]

Section 3: Experimental Protocols for Safety
Evaluation
While specific experimental protocols for the toxicological testing of Basic Brown 1 are not

detailed in the provided search results, standardized OECD (Organisation for Economic Co-
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operation and Development) guidelines are typically followed for chemical safety testing. These

include:

Acute Oral Toxicity: OECD Test Guideline 423

Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 404

Eye Irritation/Corrosion: OECD Test Guideline 405

Mutagenicity: OECD Test Guideline 471 (Ames Test)

Section 4: Safe Handling and Personal Protective
Equipment (PPE)
Adherence to strict safety protocols is mandatory when handling Basic Brown 1 to minimize

exposure and mitigate risks.

Engineering Controls
Ventilation: Handle in a well-ventilated place.[2] Use only in a chemical fume hood.[1]

Eye Wash and Safety Shower: An eye-wash fountain and safety shower must be readily

available.[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for researcher safety.
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Personal Protective Equipment (PPE) for Basic Brown 1

Lab Coat
(Wear appropriate protective clothing)

Gloves
(Wear appropriate protective gloves)

Safety Goggles
(Wear tightly fitting safety goggles)

Respirator
(Wear an approved respirator when necessary)

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment for Handling Basic Brown 1.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Tightly fitting safety goggles with side-shields are recommended.[2]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] Impervious

clothing should also be worn.[2]

Respiratory Protection: In case of insufficient ventilation or when handling large quantities,

wear an approved respirator.[1]

Section 5: First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure Reference

Inhalation

Remove from exposure to

fresh air immediately. If

breathing is difficult, give

oxygen. Seek medical

attention.[1][2]

[1][2]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.[2]

[2]

Eye Contact

Rinse with pure water for at

least 15 minutes. Remove

contact lenses if present and

easy to do. Consult a doctor.[2]

[2]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Get

medical aid immediately.[1][2]

[1][2]

Section 6: Spill and Disposal Procedures
Proper management of spills and waste is essential to prevent environmental contamination

and further exposure.

Spill Cleanup
Evacuate Area: Keep unnecessary personnel away.[3]

Ventilate: Ensure adequate ventilation.[2]

Containment: Prevent further spillage or leakage if it is safe to do so.[2]

Cleanup: Vacuum or sweep up material and place it into a suitable, labeled disposal

container.[1] Avoid generating dust.[1]
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Decontamination: Wash the spill site after material pickup is complete.[3]

Waste Disposal
The primary recommended disposal method for Basic Brown 1 is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[2][4] Do not discharge

into sewer systems or contaminate water, foodstuffs, feed, or seed.[2][4] Containers should be

triple-rinsed (or equivalent) and offered for recycling or reconditioning.[2]

Waste Generation
(Basic Brown 1)

Assess Waste Stream
(Pure compound, contaminated materials, etc.)

Segregate Waste
(Isolate from other chemical waste)

Package and Label
(Sealed, labeled hazardous waste container)

Contact EHS
(Arrange for pickup and disposal)

Licensed Disposal
(Chemical destruction or controlled incineration)

Click to download full resolution via product page
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Figure 2. Workflow for the Proper Disposal of Basic Brown 1 Waste.

Section 7: Storage and Incompatibility
Proper storage conditions are necessary to maintain the stability of Basic Brown 1 and prevent

hazardous reactions.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong reducing

agents.[1]

Conditions to Avoid: Incompatible materials, excess heat, and strong oxidants.[1]

Section 8: Distinction from Other "Brown" Stains
It is critical to differentiate Basic Brown 1 from other stains with similar names to ensure

correct safety procedures are followed. For example, "Bismarck Brown" is often used in

histology and has its own set of safety data.[5] Stains used for wood are entirely different

chemical compounds with different hazards, such as flammability and the release of volatile

organic compounds (VOCs).[6][7] Always refer to the specific Safety Data Sheet (SDS) for the

exact product in use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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